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Compound of Interest

Compound Name: Dithiothreitol

Cat. No.: B1201362 Get Quote

Introduction

Dithiothreitol (DTT), also known as Cleland's reagent, is a potent reducing agent widely

utilized in biochemical and molecular biology laboratories.[1][2] Its primary function is to protect

proteins from oxidation by maintaining sulfhydryl (-SH) groups in their reduced state and to

reduce disulfide bonds (-S-S-) within or between proteins.[1][2] This capability is crucial for

various applications, including protein purification, enzyme assays, and sample preparation for

SDS-PAGE.[1] A 1M DTT stock solution is a convenient and commonly used concentration for

these purposes. This document provides a detailed protocol for preparing a stable 1M DTT

stock solution, along with information on its proper storage and handling to ensure its efficacy.

Physicochemical Properties of DTT

Dithiothreitol is a white crystalline powder that is highly soluble in water.[2][3] Its strong

reducing power is attributed to its propensity to form a stable six-membered ring with an

internal disulfide bond upon oxidation.[1]
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Property Value Reference

Molecular Weight 154.25 g/mol [2][3]

Appearance White crystalline powder [2][3]

Solubility

Highly soluble in water,

ethanol, acetone, and ethyl

acetate.

[1][2][4]

Redox Potential -0.33 V (at pH 7) [1][4]

Stability and Storage

Proper storage is critical to maintain the stability and reducing activity of DTT solutions. The

solid form of DTT is stable for years when stored at 2-8°C, protected from light and moisture.[1]

[5] However, aqueous solutions of DTT are susceptible to oxidation by atmospheric oxygen and

are therefore less stable.[1] To ensure the longevity of the 1M DTT stock solution, it is

imperative to store it in aliquots at -20°C.[1][6][7][8] This minimizes repeated freeze-thaw cycles

which can lead to degradation.[7][9] When stored correctly at -20°C, the stock solution can be

stable for up to a year.[8][9][10] For short-term use, the solution can be kept at 4°C for a few

days, but fresh preparation is always recommended for critical applications.[11]

Condition Stability

Solid DTT (2-8°C, desiccated) Up to 3 years

1M DTT Solution (-20°C) Up to 1 year

1M DTT Solution (4°C) A few days

1M DTT Solution (Room Temperature) Unstable, rapid oxidation

Experimental Protocol: Preparation of 1M DTT Stock
Solution
This protocol outlines the steps to prepare 10 mL of a 1M Dithiothreitol (DTT) stock solution.
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Dithiothreitol (DTT), molecular biology grade (MW: 154.25 g/mol )

Nuclease-free water (distilled or deionized)

50 mL conical tube or appropriate sterile container

Weighing paper or boat

Spatula

Calibrated balance

Micropipettes and sterile tips

1.5 mL or 2 mL sterile microcentrifuge tubes for aliquoting

(Optional) 0.22 µm syringe filter for sterilization

Procedure

Calculation: To prepare 10 mL of a 1M DTT solution, you will need:

1.54 g of DTT (154.25 g/mol x 1 mol/L x 0.010 L)[1][8]

Weighing: Carefully weigh out 1.54 g of DTT powder using a calibrated balance. DTT is

hygroscopic, so it is advisable to work quickly.[1]

Dissolving: Transfer the weighed DTT powder into a 50 mL conical tube. Add approximately

8 mL of nuclease-free water to the tube. Cap the tube securely and vortex or invert until the

DTT is completely dissolved. The solution should be clear and colorless.[7]

Volume Adjustment: Once the DTT is fully dissolved, add nuclease-free water to bring the

final volume to 10 mL.[1][8] Mix the solution gently but thoroughly.

Sterilization (Optional): If a sterile solution is required for downstream applications, filter the

1M DTT solution through a 0.22 µm syringe filter into a sterile container.[7][8] Do not

autoclave DTT solutions, as heat can cause degradation.[1]
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Aliquoting: Dispense the 1M DTT solution into small, single-use aliquots (e.g., 100 µL or 500

µL) in sterile microcentrifuge tubes.[6][7][8] This practice minimizes waste and prevents

degradation from repeated freeze-thaw cycles.[7][9]

Storage: Label the aliquots clearly with the concentration (1M DTT) and the date of

preparation. Immediately store the aliquots at -20°C for long-term storage.[1][6][7][8]

Workflow Diagram
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Workflow for Preparing 1M DTT Stock Solution

Preparation

Processing

Storage

1. Weigh 1.54g of DTT

2. Dissolve DTT in ~8mL of nuclease-free water

3. Adjust final volume to 10mL

4. (Optional) Sterilize with a 0.22µm filter

5. Aliquot into single-use tubes

6. Store at -20°C

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for preparing a 1M DTT stock solution.

Logical Relationship of DTT Function
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Mechanism of DTT as a Reducing Agent
DTT (Reduced Form)

HS-CH2-(CHOH)2-CH2-SH

Oxidized DTT
(Cyclic Disulfide)

Oxidation

Reduced Protein
(P-SH + HS-P)

Protein with Disulfide Bond
(P-S-S-P)

Reduction

Click to download full resolution via product page

Caption: DTT reduces protein disulfide bonds to sulfhydryl groups while becoming oxidized

itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Preparation of a Stable 1M DTT
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201362#preparing-a-stable-1m-dtt-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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